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Compound of Interest

Compound Name: 4,4'-Azoxyanisole

Cat. No.: B074886

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for the
handling of 4,4'-Azoxyanisole (CAS No. 1562-94-3). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding of the potential
hazards and the necessary precautions.

Chemical and Physical Properties

4,4'-Azoxyanisole is a bright yellow crystalline powder.[1] It is important to be aware of its
physical and chemical properties to handle it safely.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b074886?utm_src=pdf-interest
https://www.benchchem.com/product/b074886?utm_src=pdf-body
https://www.benchchem.com/product/b074886?utm_src=pdf-body
https://www.analytice.com/en/oecd-no-403-acute-inhalation-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Synonyms

Diazene, Bis(4-Methoxyphenyl)-, 1-Oxide; 4,4'-

Dimethoxyazoxybenzene[1]

Molecular Formula

C14H14N203[1]

Molecular Weight 258.27 g/mol [1]

Appearance Bright yellow crystalline powder[1]
Odor Odorless[1]

Melting Point 117-119 °CJ[2][3]

Boiling Point 401.53 °C (estimate)[2][4]

Flash Point 206.6 °C[2]

Solubility Insoluble in water[1][3]

Density 1.14 g/cm3[2]

Hazard Identification and Toxicological Information

4,4'-Azoxyanisole is classified as a flammable solid and is harmful if swallowed, inhaled, or

absorbed through the skin.[1] It may cause irritation to the eyes, skin, respiratory tract, and

digestive tract.[1] The toxicological properties of this material have not been fully investigated.

[1]

Emergency Overview:

Potential Health Effects:

Warning! Flammable solid.[1]

May cause eye and skin irritation.[1]

Harmful if swallowed, inhaled, or absorbed through the skin.[1]

May cause respiratory and digestive tract irritation.[1]
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o Eye Contact: May cause eye irritation.[1]
o Skin Contact: May cause skin irritation. Harmful if absorbed through the skin.[1]

 Ingestion: Harmful if swallowed. May cause irritation of the digestive tract, nausea, vomiting,
and abdominal pain.[1]

 Inhalation: Harmful if inhaled. May cause respiratory tract irritation.[1]

e Chronic Effects: No information found.[1]

Quantitative Toxicity Data

Specific quantitative toxicity data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 4,4'-Azoxyanisole are not readily available in the public domain.
Multiple safety data sheets indicate that the toxicological properties have not been fully
investigated.[1]

Toxicity Data Value Species Route
LD50 Not available - Oral
LD50 Not available - Dermal
LC50 Not available - Inhalation

Experimental Protocols for Toxicity Testing

While specific studies on 4,4'-Azoxyanisole are not detailed in the available literature, the
following are summaries of standard OECD (Organisation for Economic Co-operation and
Development) guidelines for assessing the toxicity of chemical substances. These protocols
would be the basis for any formal toxicological evaluation.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a
substance.

¢ Animal Selection: Healthy, young adult rats are typically used.[5]
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e Housing and Fasting: Animals are housed in suitable cages and fasted overnight before
administration of the test substance.[5]

o Dose Administration: The test substance is administered in a single dose by gavage.[5] If a
single dose is not possible, it can be given in smaller fractions over a period not exceeding
24 hours.[5]

o Observation Period: Animals are observed for at least 14 days. All signs of toxicity, including
changes in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory,
autonomic and central nervous system, and somatomotor activity and behavior patterns are
recorded.

o Data Analysis: The LD50 is calculated from the number of animal deaths within the
observation period.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.
e Animal Selection: Healthy, young adult albino rabbits are used.

» Test Area Preparation: The fur on the animal's back is clipped approximately 24 hours before
the test.

e Application: A small amount (0.5 mL for liquids or 0.5 g for solids) of the test substance is
applied to a small area of the skin and covered with a gauze patch.[6]

o Exposure Period: The exposure period is typically 4 hours.[6]

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal. The observation period may extend up to 14 days to
assess the reversibility of any effects.[6]

e Scoring: The severity of the skin reactions is scored and recorded.
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Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.

Animal Selection: Healthy, adult albino rabbits are used.

» Application: A single dose of the test substance is applied into the conjunctival sac of one
eye of each animal.[2] The other eye remains untreated and serves as a control.[2]

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[2] The
cornea, iris, and conjunctivae are evaluated for any lesions.

» Scoring: The severity of ocular reactions is scored and recorded. The reversibility of any
lesions is also assessed.[2]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety in
the laboratory.

Handling:

e Wash hands thoroughly after handling.[1]

o Use with adequate ventilation.[1]

e Minimize dust generation and accumulation.[1]
e Avoid contact with eyes, skin, and clothing.[1]
o Keep container tightly closed.[1]

o Keep away from heat, sparks, and flame.[1]
Storage:

» Store in a tightly closed container.[1]
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» Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

o Keep away from sources of ignition.[1]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure to
4,4'-Azoxyanisole.

Control Measure Recommendation

] ) Use in a well-ventilated area. A fume hood is
Engineering Controls
recommended.

Eye/Face Protection Wear appropriate chemical safety goggles.[1]

Wear appropriate protective gloves and a lab
coat.[1]

Skin Protection

) ) A NIOSH-approved respirator should be worn if
Respiratory Protection _
dust is generated.[1]

First Aid and Emergency Procedures

In case of exposure or emergency, follow these first aid measures and seek medical attention.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact )
at least 15 minutes.[1]

Flush skin with plenty of water for at least 15

Skin Contact minutes while removing contaminated clothing.

[1]

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water.[1]

Remove from exposure to fresh air immediately.
Inhalation If not breathing, give artificial respiration. If
breathing is difficult, give oxygen.[1]

Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.

» Firefighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.

Accidental Release Measures

¢ Personal Precautions: Wear appropriate personal protective equipment.

o Spill Cleanup: Vacuum or sweep up the material and place it into a suitable disposal
container.[1] Avoid generating dust.[1] Remove all sources of ignition.[1]

Visualized Safety Workflows

The following diagrams illustrate key safety procedures for handling 4,4'-Azoxyanisole.
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Accidental Spill of 4,4Azoxyanisole

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of 4,4'-Azoxyanisole.

First Aid for 4,4'-Azoxyanisole Exposure

Exposure Occurs

Identify Route of Exposure
Skin Eye Inhalation Ingestion
Y Y
Skin Contact Eye Contact Inhalation Ingestion

Y \ 4 Y Y
Remove contaminated clothing. Flush eves with water for 15 min Move to fresh air. Do NOT induce vomiting.
Flush skin with water for 15 min. Y B Provide oxygen or artificial respiration if needed. Rinse mouth and drink water/milk if conscious.

Y Y
= )

Click to download full resolution via product page

Caption: Decision-making process for first aid following exposure to 4,4'-Azoxyanisole.
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Safe Handling and Storage Logic

Prepare to handle
4,4'-Azoxyanisole

Is appropriate PPE available?

Obtain necessary PPE Is ventilation adequate?

Use a fume hood Yes

!

Proceed with handling

;

Store in a cool, dry, well-ventilated area
away from ignition sources

Task Complete

Click to download full resolution via product page

Caption: Logical steps for the safe handling and storage of 4,4'-Azoxyanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide to the Health and Safety of 4,4'-
Azoxyanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074886#health-and-safety-information-for-handling-
4-4-azoxyanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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